Cas no 8067-27-4 (α-D-Glucopyranosiduronic acid, (3β,20β)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-β-D-glucopyranuronosyl-, mixt. with 1,2-benzisothiazol-3(2H)-one 1,1-dioxide sodium salt, cyclohexylsulfamic acid monosodium salt and 2-hydroxy-1,2,3-propanetricarboxylic acid (9CI))

• Product name: α-D-Glucopyranosiduronic acid, (3β,20β)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-β-D-glucopyranuronosyl-, mixt. with 1,2-benzisothiazol-3(2H)-one 1,1-dioxide sodium salt, cyclohexylsulfamic acid monosodium salt and 2-hydroxy-1,2,3-propanetricarboxylic acid (9CI)
• CAS No: 8067-27-4
• MF: C₆₁H₉₀N₂Na₂O₂₉S₂
• MW: 1425.47286081314
• CID: 2722933

α-D-Glucopyranosiduronic acid, (3β,20β)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-β-D-glucopyranuronosyl-, mixt. with 1,2-benzisothiazol-3(2H)-one 1,1-dioxide sodium salt, cyclohexylsulfamic acid monosodium salt and 2-hydroxy-1,2,3-propanetricarboxylic acid (9CI) Chemical and Physical Properties

Names and Identifiers

• α-D-Glucopyranosiduronic acid, (3β,20β)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-β-D-glucopyranuronosyl-, mixt. with 1,2-benzisothiazol-3(2H)-one 1,1-dioxide sodium salt, cyclohexylsulfamic acid monosodium salt and 2-hydroxy-1,2,3-propanetricarboxylic acid (9CI)

• Inchi： 1S/C42H62O16.C7H5NO3S.C6H13NO3S.C6H8O7.2Na.2H/c1-37(2)21-8-11-42(7)31(20(43)16-18-19-17-39(4,36(53)54)13-12-38(19,3)14-15-41(18,42)6)40(21,5)10-9-22(37)55-35-30(26(47)25(46)29(57-35)33(51)52)58-34-27(48)23(44)24(45)28(56-34)32(49)50;9-7-5-3-1-2-4-6(5)12(10,11)8-7;8-11(9,10)7-6-4-2-1-3-5-6;7-3(8)1-6(13,5(11)12)2-4(9)10;;;;/h16,19,21-31,34-35,44-48H,8-15,17H2,1-7H3,(H,49,50)(H,51,52)(H,53,54);1-4H,(H,8,9);6-7H,1-5H2,(H,8,9,10);13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;/t19-,21-,22-,23-,24-,25-,26-,27+,28-,29-,30+,31+,34-,35-,38+,39-,40-,41+,42+;;;;;;;/m0......./s1
• InChI Key： BVMNUXAPGUPNMB-RYYLDTOFSA-N
• SMILES： C(O)(C(=O)O)(CC(=O)O)CC(=O)O.O=S1(NC(=O)C2C=CC=CC1=2)=O.N(C1CCCCC1)S(O)(=O)=O.C[C@@]12CC[C@@]3([H])C([C@@H](O[C@@]4([H])O[C@H](C(=O)O)[C@@H](O)[C@H](O)[C@H]4O[C@@]4([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O4)O)CC[C@]3(C)[C@@]1([H])C(C=C1[C@]3([H])C[C@@](C)(C(=O)O)CC[C@]3(C)CC[C@@]21C)=O)(C)C.[NaH].[NaH]